7,8-Dihydro-3H-pyrano[4,3-d]pyrimidin-4(5H)-one

• IUPAC Name: 3,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C7H8N2O2/c10-7-5-3-11-2-1-6(5)8-4-9-7/h4H,1-3H2,(H,8,9,10)
• InChI Key: MHOKXAQITUOCRL-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N=CNC2=O
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• CAS RN: 1545120-46-4

Description

“7,8-Dihydro-3H-pyrano[4,3-d]pyrimidin-4(5H)-one” is a chemical compound with the linear formula C7H8N2O3. It is also known by its IUPAC name 1,5,7,8-tetrahydro-2H-pyrano[4,3-d]pyrimidine-2,4(3H)-dione.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, novel dihydro-5H-pyrano[3’,4’:5’,6’]pyrido[2,3-d]-1,2,4-triazolo[4,3-c]pyrimidines and 1,2,3,4-tetrazolo[1,5-c]pyrimidines have been synthesized from 2-amino-3-cyano-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine. Another study reported the synthesis of a novel thiopyrano[4,3-d]pyrimidine derivative compound with methyl dimethyl 3,3’-thiodipropionate as the starting material through five steps, including cyclization, chlorination, substitution with morpholine, and coupling with 5-bromopyridin-2-amine through Suzuki reaction.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrano[4,3-d]pyrimidin-4(5H)-one core, which is a bicyclic system with a pyran ring fused with a pyrimidinone ring.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 168.15.

Scientific Research Applications

Synthesis and Medicinal Applications

• Synthesis of 5H-Pyrano[2,3-d]pyrimidine Scaffolds : The pyranopyrimidine core, including compounds like 7,8-Dihydro-3H-pyrano[4,3-d]pyrimidin-4(5H)-one, plays a crucial role in medicinal and pharmaceutical industries due to its synthetic applicability and bioavailability. These compounds have been extensively investigated, with particular focus on their synthesis using hybrid catalysts such as organocatalysts, metal catalysts, and green solvents (Parmar, Vala, & Patel, 2023).

• Antimicrobial and Antitubercular Activity : Novel derivatives, including this compound, have been synthesized and shown to exhibit pronounced antitubercular and antimicrobial activities (Kamdar, Haveliwala, Mistry, & Patel, 2011).

• Derivatives as Building Blocks in Heterocyclic Synthesis : The compound has been utilized as a building block for synthesizing various heterocyclic compounds with potential biological activities (Elian, Abdelhafiz, & abdelreheim, 2014).

Catalysis and Green Chemistry

• Green Synthesis Approaches : The synthesis of this compound derivatives has been achieved using environmentally benign procedures, such as ionic liquid catalysis under solvent-free conditions. This represents a shift towards greener chemistry practices (Guo, Li, & Yu, 2012).

Bioactivity and Chemical Properties

• Cytotoxic Activities : Some derivatives of this compound have been studied for their cytotoxic activities against various cancer cell lines, emphasizing its potential in cancer research (Kökbudak, Saracoglu, Akkoç, Çimen, Yilmazer, & Kandemirli, 2020).

• Antibacterial Evaluation : Compounds derived from this compound have been evaluated for their antibacterial activity, providing insights into their potential medicinal applications (Dorostkar-Ahmadi, Davoodnia, Tavakoli-Hoseini, Behmadi, & Nakhaei-Moghaddam, 2018).